Cas no 1877943-61-7 (4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid)

4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid structure

1877943-61-7 structure

Product Name:4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid

CAS No:1877943-61-7

MF:C₅H₄ClNO₃S

MW:193.608159065247

MDL:MFCD31665712

CID:4626269

PubChem ID:19786335

Update Time:2024-03-03

4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid
- MDL： MFCD31665712
- Inchi： 1S/C5H4ClNO3S/c1-10-5-7-3(6)2(11-5)4(8)9/h1H3,(H,8,9)
- InChI Key： STGBSHLQPPTGRU-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)SC(=N1)OC

Computed Properties

Exact Mass: 192.9600419g/mol
Monoisotopic Mass: 192.9600419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 87.7Å²

4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM462842-1g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%+	1g	$844	2023-03-25
Enamine	EN300-250225-0.05g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	0.05g	$162.0	2024-06-19
Enamine	EN300-250225-0.1g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	0.1g	$241.0	2024-06-19
Enamine	EN300-250225-0.25g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	0.25g	$347.0	2024-06-19
Enamine	EN300-250225-0.5g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	0.5g	$546.0	2024-06-19
Enamine	EN300-250225-1.0g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-250225-2.5g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-250225-5.0g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	5.0g	$2028.0	2024-06-19
Enamine	EN300-250225-10.0g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	10.0g	$3007.0	2024-06-19
Enamine	EN300-250225-1g	4-chloro-2-methoxy-1,3-thiazole-5-carboxylic acid	1877943-61-7	95%	1g	$699.0	2023-09-15

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